Cas no 1261499-40-4 (4-Chloro-3-cyanobenzylamine)
4-Chloro-3-cyanobenzylamine structure
Product Name:4-Chloro-3-cyanobenzylamine
CAS No:1261499-40-4
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD29905572
CID:2503127
PubChem ID:73012822
Update Time:2024-11-04
4-Chloro-3-cyanobenzylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-cyanobenzylamine
- 5-(aminomethyl)-2-chlorobenzonitrile
- SCHEMBL20489787
- BS-50592
- MFCD18392457
- CS-0171054
- 1261499-40-4
- Y10802
- DB-139146
- Benzonitrile, 5-(aminomethyl)-2-chloro-
-
- MDL： MFCD29905572
- Inchi： 1S/C8H7ClN2/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3H,4,10H2
- InChI Key： YBAVDMUZYWKFRR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C#N)CN
Computed Properties
- Exact Mass: 166.0297759g/mol
- Monoisotopic Mass: 166.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.8Ų
4-Chloro-3-cyanobenzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A53450-250mg |
4-Chloro-3-cyanobenzylamine |
1261499-40-4 | 95% | 250mg |
¥3782.0 | 2023-09-08 | |
| Alichem | A013027250-250mg |
4-Chloro-3-cyanobenzylamine |
1261499-40-4 | 95% | 250mg |
$680.00 | 2023-09-03 | |
| Alichem | A013027250-500mg |
4-Chloro-3-cyanobenzylamine |
1261499-40-4 | 95% | 500mg |
$980.00 | 2023-09-03 | |
| Alichem | A013027250-1g |
4-Chloro-3-cyanobenzylamine |
1261499-40-4 | 95% | 1g |
$1685.00 | 2023-09-03 | |
| eNovation Chemicals LLC | D537893-2g |
5-(Aminomethyl)-2-chlorobenzonitrile HCl salt |
1261499-40-4 | 95% | 2g |
$1950 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1222035-1g |
4-Chloro-3-cyanobenzylamine |
1261499-40-4 | 95% | 1g |
$1500 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1222035-1g |
5-(aminomethyl)-2-chlorobenzonitrile |
1261499-40-4 | 95% | 1g |
$550 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1222035-1g |
5-(aminomethyl)-2-chlorobenzonitrile |
1261499-40-4 | 95% | 1g |
$550 | 2025-02-19 | |
| Aaron | AR000SIK-100mg |
Benzonitrile, 5-(aminomethyl)-2-chloro- |
1261499-40-4 | 96% | 100mg |
$54.00 | 2025-02-12 | |
| Aaron | AR000SIK-250mg |
Benzonitrile, 5-(aminomethyl)-2-chloro- |
1261499-40-4 | 96% | 250mg |
$131.00 | 2025-02-12 |
4-Chloro-3-cyanobenzylamine Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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